Cas no 2305532-82-3 (3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine)

• Product Name: 3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine
• CAS No: 2305532-82-3
• MF: C₁₃H₁₆BrClN₂O₂
• MW: 347.635341644287
• CID: 5682123
• PubChem ID: 137929229
• Update Time: 2025-11-03

3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2305532-82-3
• 3-bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine
• Z3268542394
• EN300-26598113
• (5-Bromo-6-chloropyridin-2-yl)-(4-methoxy-4-methylpiperidin-1-yl)methanone
• 3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine

• Inchi： 1S/C13H16BrClN2O2/c1-13(19-2)5-7-17(8-6-13)12(18)10-4-3-9(14)11(15)16-10/h3-4H,5-8H2,1-2H3
• InChI Key： YTPITNUEQFAGMG-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C=C1)C(N1CCC(C)(CC1)OC)=O)Cl

Computed Properties

• Exact Mass: 346.00837g/mol
• Monoisotopic Mass: 346.00837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine

Introduction to 3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine (CAS No. 2305532-82-3)

3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine, identified by its CAS number 2305532-82-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of bromo and chloro substituents at the 2nd and 3rd positions, respectively, enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the incorporation of a 4-methoxy-4-methylpiperidine-1-carbonyl moiety introduces a unique pharmacophore that can influence binding interactions with biological targets.

The structural features of 3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine make it particularly interesting for drug discovery efforts. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate various biological pathways. The bromo and chloro atoms serve as reactive sites for nucleophilic substitution reactions, enabling the facile introduction of other functional groups. This property is exploited in multi-step synthetic routes to generate libraries of analogs for high-throughput screening.

In recent years, there has been growing interest in the development of small molecules that interact with piperidine-based targets. The 4-methoxy-4-methylpiperidine-1-carbonyl group in this compound is reminiscent of motifs found in several bioactive molecules, including those targeting enzymes and receptors involved in neurological and cardiovascular diseases. The methoxy and methyl substituents at the 4-position of the piperidine ring contribute to steric and electronic properties that can fine-tune binding affinity and selectivity.

One of the most compelling aspects of 3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine is its potential as a building block for the synthesis of novel therapeutic agents. Researchers have leveraged similar pyridine derivatives to develop compounds with antiviral, anti-inflammatory, and anticancer properties. The bromo and chloro substituents allow for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds essential for drug-like scaffolds.

The pharmaceutical industry has increasingly adopted fragment-based drug design strategies, where small molecules like 3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine are used to identify lead compounds through structure-based or ligand-based approaches. The compound’s ability to serve as a scaffold or intermediate aligns well with this trend, as it can be modified to optimize pharmacokinetic profiles and minimize off-target effects. Recent studies have demonstrated the utility of such pyridine derivatives in targeting protein-protein interactions, which are often challenging to modulate with traditional small molecules.

From a synthetic chemistry perspective, 3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine exemplifies the importance of functional group diversity in designing versatile intermediates. The combination of halogenated pyridines with nitrogen-containing heterocycles provides a rich palette for chemists to explore new synthetic pathways. Advances in catalytic methods have further enhanced the efficiency of these transformations, allowing for scalable production of complex molecules derived from this core structure.

The biological activity of 3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine has not been fully elucidated, but its structural features suggest potential interactions with enzymes such as kinases or phosphodiesterases. These enzymes are implicated in various disease pathways, making them attractive targets for drug development. Preliminary computational studies have predicted favorable binding modes for this compound within active sites of such enzymes, highlighting its mechanistic potential.

In conclusion, 3-Bromo-2-chloro-6-(4-methoxy-4-methylpiperidine-1-carbonyl)pyridine (CAS No. 2305532-82-3) represents an intriguing compound with broad applications in pharmaceutical research. Its unique structural attributes position it as a valuable tool for synthesizing novel bioactive molecules. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly critical role in developing next-generation therapeutics.